4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 4-bromo-3-chloro-N-(1-methylpiperidin-4-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H16BrClN2OS/c1-19-7-5-9(6-8-19)18-15(20)14-13(17)12-10(16)3-2-4-11(12)21-14/h2-4,9H,5-8H2,1H3,(H,18,20)
• InChI Key: BDNNFZBJEMIXDO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=C(C3=C(S2)C=CC=C3Br)Cl
• Molecular Formula: C15H16BrClN2OS
• Molecular Weight: 387.7 g/mol

Description

4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide, also known as BMT-047, is a synthetic compound that has been studied for its potential applications in scientific research. It belongs to the class of benzothiophene compounds, which have been found to exhibit a range of biological activities.

Mechanism of Action

4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide acts as a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic pathway of the brain. By blocking the activity of this receptor, 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide may modulate the release of dopamine in this pathway, which is involved in reward processing and motivation. This mechanism of action may have implications for the treatment of addiction and other psychiatric disorders.
Biochemical and Physiological Effects:
4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide has been found to exhibit a range of biochemical and physiological effects. In animal studies, it has been shown to decrease cocaine self-administration and reduce the reinstatement of cocaine-seeking behavior. 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide has also been found to decrease ethanol consumption in rats. These effects suggest that 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide may have potential as a treatment for addiction.

Advantages and Limitations for Lab Experiments

One advantage of 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide is its selectivity for the dopamine D3 receptor, which allows for more specific targeting of this receptor compared to other compounds. However, one limitation of 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide is its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide. One area of interest is the potential use of 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide as a PET imaging agent for the dopamine D3 receptor. This could allow for non-invasive imaging of this receptor in vivo, which could have implications for the diagnosis and treatment of psychiatric disorders. Another area of interest is the development of more soluble analogs of 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide, which could improve its utility in certain experiments. Finally, further research is needed to determine the full extent of 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide's potential as a treatment for addiction and other psychiatric disorders.

Synthesis Methods

The synthesis of 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide involves a series of chemical reactions, starting with the reaction of 4-bromo-3-chloroaniline and 1-methyl-4-piperidinone to form the intermediate N-(4-bromo-3-chlorophenyl)-1-methyl-4-piperidinone. This intermediate is then reacted with 2-mercaptobenzoic acid to form the final product, 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide. The synthesis of 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide has been optimized to achieve high yields and purity.

Scientific Research Applications

4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit activity as a selective dopamine D3 receptor antagonist, which may have implications for the treatment of addiction and other psychiatric disorders. 4-bromo-3-chloro-N-(1-methyl-4-piperidinyl)-1-benzothiophene-2-carboxamide has also been studied for its potential as a PET imaging agent for the dopamine D3 receptor.